Cas no 17515-76-3 (Ethyl 5-(bromomethyl)-2-(trifluoromethyl)furan-3-carboxylate)

• Product Name: Ethyl 5-(bromomethyl)-2-(trifluoromethyl)furan-3-carboxylate
• CAS No: 17515-76-3
• MF: C₉H₈BrF₃O₃
• MW: 301.05723285675
• CID: 2782491
• PubChem ID: 13237850
• Update Time: 2025-04-21

Ethyl 5-(bromomethyl)-2-(trifluoromethyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-2-trifluoromethyl-furan-3-carboxylic acid ethyl ester
• DTXSID90531015
• 17515-76-3
• SCHEMBL2287846
• Ethyl 5-(bromomethyl)-2-(trifluoromethyl)furan-3-carboxylate

• Inchi： 1S/C9H8BrF3O3/c1-2-15-8(14)6-3-5(4-10)16-7(6)9(11,12)13/h3H,2,4H2,1H3
• InChI Key： BQWRJPDQNGGFSN-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)OCC)=C(C(F)(F)F)O1

Computed Properties

• Exact Mass: 299.96089Da
• Monoisotopic Mass: 299.96089Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.4Ų